Cas no 1805174-67-7 (2-Cyano-3-mercapto-5-methylphenylacetic acid)

• Product Name: 2-Cyano-3-mercapto-5-methylphenylacetic acid
• CAS No: 1805174-67-7
• MF: C₁₀H₉NO₂S
• MW: 207.248961210251
• CID: 5004096
• Update Time: 2025-10-29

2-Cyano-3-mercapto-5-methylphenylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-Cyano-3-mercapto-5-methylphenylacetic acid

• Inchi： 1S/C10H9NO2S/c1-6-2-7(4-10(12)13)8(5-11)9(14)3-6/h2-3,14H,4H2,1H3,(H,12,13)
• InChI Key： AVDKAYALZPPNCE-UHFFFAOYSA-N
• SMILES： SC1C=C(C)C=C(C=1C#N)CC(=O)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 271
• XLogP3: 1.6
• Topological Polar Surface Area: 62.1

Additional information on 2-Cyano-3-mercapto-5-methylphenylacetic acid

Introduction to 2-Cyano-3-mercapto-5-methylphenylacetic acid (CAS No. 1805174-67-7) and Its Emerging Applications in Chemical Biology

2-Cyano-3-mercapto-5-methylphenylacetic acid, identified by the CAS number 1805174-67-7, is a structurally unique compound that has garnered significant attention in the field of chemical biology due to its versatile pharmacophoric features. This molecule, featuring a cyano group, a thiol moiety, and a methyl-substituted phenyl ring connected to an acetic acid side chain, presents an intriguing scaffold for drug discovery and biochemical research. The presence of both electrophilic and nucleophilic functional groups makes it a valuable candidate for designing novel therapeutic agents targeting various biological pathways.

The thiol group in 2-Cyano-3-mercapto-5-methylphenylacetic acid is particularly noteworthy, as it offers the potential for coordination with metal ions or participation in disulfide bond formation, which is crucial for stabilizing protein structures and modulating redox signaling. This property has been leveraged in recent studies exploring its role in antioxidant and anti-inflammatory mechanisms. For instance, researchers have investigated its interaction with copper ions, demonstrating its ability to chelate metalloenzymes involved in oxidative stress pathways, thereby mitigating cellular damage associated with reactive oxygen species.

Furthermore, the cyano group attached to the phenyl ring introduces a polar character to the molecule, enhancing its solubility in polar solvents while maintaining sufficient lipophilicity for membrane permeability. This balance is critical for developing orally bioavailable compounds that can effectively reach their target sites within biological systems. In recent pharmacokinetic studies, derivatives of 2-Cyano-3-mercapto-5-methylphenylacetic acid have shown promising pharmacokinetic profiles, with improved absorption, distribution, metabolism, and excretion (ADME) properties compared to structurally related analogs.

The methylphenylacetic acid backbone of this compound provides a scaffold that can be modified to fine-tune binding affinities and selectivity against specific biological targets. This has led to its exploration as a precursor in the synthesis of enzyme inhibitors and receptor modulators. Notably, preliminary computational studies have identified that modifications at the 3-mercapto position can significantly alter the binding kinetics of this molecule to certain proteases involved in cancer progression. By strategically introducing substituents such as halogens or alcohols, researchers aim to enhance its inhibitory potency while minimizing off-target effects.

In the realm of medicinal chemistry, 2-Cyano-3-mercapto-5-methylphenylacetic acid has been employed in the development of novel antimicrobial agents. The thiol group's reactivity allows for covalent bonding with bacterial cell wall components or essential metabolic enzymes, disrupting pathogenic processes. Recent structural biology insights have revealed that this compound can interfere with bacterial quorum sensing pathways by modulating key signaling molecules. Such findings hold promise for addressing rising antibiotic resistance issues by targeting conserved bacterial mechanisms rather than single virulence factors.

The compound's potential extends beyond therapeutic applications; it has also been explored in materials science and nanotechnology due to its ability to form stable complexes with metal nanoparticles. These metal-complexed forms exhibit enhanced luminescence properties, making them useful in biosensing and imaging technologies. For example, gold nanoparticles functionalized with 2-Cyano-3-mercapto-5-methylphenylacetic acid have demonstrated high sensitivity in detecting biomarkers associated with neurological disorders, offering new avenues for early diagnosis and monitoring.

From a synthetic chemistry perspective, 2-Cyano-3-mercapto-5-methylphenylacetic acid serves as a versatile building block for constructing more complex molecules via cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings. Its compatibility with palladium-catalyzed transformations allows chemists to introduce aryl or heteroaryl groups at various positions along the phenyl ring, expanding its utility in library synthesis programs. Recent advances in flow chemistry have further streamlined the preparation of this compound and its derivatives, enabling high-throughput screening campaigns essential for drug discovery initiatives.

The environmental impact of 2-Cyano-3-mercapto-5-methylphenylacetic acid has also been examined in green chemistry initiatives. Studies indicate that it degrades into non-toxic byproducts under aerobic conditions, suggesting minimal ecological persistence. This biodegradability profile aligns with regulatory requirements for pharmaceutical intermediates and underscores its sustainability as a chemical entity. Efforts are ongoing to optimize synthetic routes that minimize waste generation while maximizing yield through catalytic methods or solvent-free reactions.

Future directions for research on 2-Cyano-3-mercapto-5-methylphenylacetic acid include exploring its role in epigenetic modulation and post-translational protein modifications. The thiol group's ability to interact with oxidizable residues on proteins suggests potential applications in regulating protein function through redox-based mechanisms. Additionally, computational modeling efforts are being intensified to predict novel binding interactions between this compound and understudied biological targets, which could uncover untapped therapeutic opportunities.

In conclusion,2-Cyano-3-mercapto-5-methylphenylacetic acid (CAS No. 1805174-67-7) represents a multifaceted compound with broad applicability across chemical biology and pharmaceutical sciences. Its unique structural features—combining electrophilic and nucleophilic centers—make it an attractive scaffold for designing innovative therapeutics targeting diverse diseases. As research continues to uncover new applications and synthetic methodologies for this molecule,2-Cyano-3-mercapto -5-methylphenylacetic acid is poised to remain at the forefront of molecular innovation.